N,N'-{[(Undec-10-enoyl)azanediyl]di(propane-3,1-diyl)}di(undec-10-enamide)

• CAS No.: 61839-52-9
• Molecular Formula: C39H71N3O3
• Molecular Weight: 630.0 g/mol
• IUPAC Name: N-[3-[undec-10-enoyl-[3-(undec-10-enoylamino)propyl]amino]propyl]undec-10-enamide
• InChI: InChI=1S/C39H71N3O3/c1-4-7-10-13-16-19-22-25-30-37(43)40-33-28-35-42(39(45)32-27-24-21-18-15-12-9-6-3)36-29-34-41-38(44)31-26-23-20-17-14-11-8-5-2/h4-6H,1-3,7-36H2,(H,40,43)(H,41,44)
• InChI Key: XJWFYDXFZKLONN-UHFFFAOYSA-N
• Canonical SMILES: C=CCCCCCCCCC(=O)NCCCN(CCCNC(=O)CCCCCCCCC=C)C(=O)CCCCCCCCC=C

Description

N,N’-{[(Undec-10-enoyl)azanediyl]di(propane-3,1-diyl)}di(undec-10-enamide): is a synthetic compound characterized by its complex molecular structure. This compound is notable for its potential applications in various fields, including chemistry, biology, and materials science. Its unique structure allows it to interact with different molecular targets, making it a subject of interest in scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N,N’-{[(Undec-10-enoyl)azanediyl]di(propane-3,1-diyl)}di(undec-10-enamide) typically involves a multi-step process. The initial step often includes the preparation of undec-10-enoyl chloride, which is then reacted with a diamine such as propane-1,3-diamine under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent unwanted side reactions. The final step involves the coupling of the intermediate product with another molecule of undec-10-enoyl chloride to form the desired compound.

Industrial Production Methods: In an industrial setting, the production of this compound may involve the use of automated reactors and continuous flow systems to ensure high yield and purity. The reaction conditions, such as temperature, pressure, and solvent choice, are optimized to maximize efficiency. Purification techniques like column chromatography and recrystallization are employed to obtain the final product in its pure form.

Chemical Reactions Analysis

Types of Reactions: N,N’-{[(Undec-10-enoyl)azanediyl]di(propane-3,1-diyl)}di(undec-10-enamide) can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another. Common reagents include halogens and nucleophiles.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in an anhydrous solvent.

Substitution: Halogens in the presence of a catalyst.

Major Products Formed:

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of halogenated derivatives or other substituted compounds.

Scientific Research Applications

Chemistry: In chemistry, N,N’-{[(Undec-10-enoyl)azanediyl]di(propane-3,1-diyl)}di(undec-10-enamide) is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the creation of novel materials with specific properties.

Biology: In biology, this compound is studied for its potential as a bioactive molecule. It can interact with various biological targets, making it a candidate for drug development and other therapeutic applications.

Medicine: In medicine, research is focused on its potential as a therapeutic agent. Its ability to interact with specific molecular targets makes it a promising candidate for the treatment of various diseases.

Industry: In industry, this compound is used in the development of advanced materials. Its unique properties make it suitable for applications in coatings, adhesives, and other specialized products.

Mechanism of Action

The mechanism of action of N,N’-{[(Undec-10-enoyl)azanediyl]di(propane-3,1-diyl)}di(undec-10-enamide) involves its interaction with specific molecular targets. The compound can bind to enzymes, receptors, or other proteins, modulating their activity. This interaction can lead to various biological effects, depending on the target and the context in which the compound is used. The pathways involved may include signal transduction, gene expression, and metabolic regulation.

Comparison with Similar Compounds

• N,N’-{[(Dec-9-enoyl)azanediyl]di(propane-3,1-diyl)}di(dec-9-enamide)
• N,N’-{[(Dodec-11-enoyl)azanediyl]di(propane-3,1-diyl)}di(dodec-11-enamide)

Uniqueness: N,N’-{[(Undec-10-enoyl)azanediyl]di(propane-3,1-diyl)}di(undec-10-enamide) is unique due to its specific chain length and the presence of double bonds at precise positions. These structural features confer distinct physical and chemical properties, making it suitable for specialized applications that similar compounds may not fulfill.